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Compound of Interest

Compound Name: 4-Hydroxybenzonitrile

CAS No.: 767-00-0

Cat. No.: B152051

Get Quote

Executive Summary
4-Hydroxybenzonitrile (4-HBN), also known as p-cyanophenol, is a bifunctional aromatic

building block essential to the fine chemical industry.[1] It serves as the structural scaffold for

liquid crystals (mesogens), a precursor for halogenated herbicides (Bromoxynil, Ioxynil), and a

pharmacophore in third-generation aromatase inhibitors (Letrozole). This guide analyzes its

chemical identity, the evolution of its synthesis from classical substitution to modern

ammoxidation, its biosynthetic parallels in cyanogenic glycosides, and its critical role in drug

development.

Part 1: Chemical Identity & Physiochemical
Profile[1]
4-HBN is defined by its dual functionality: a phenolic hydroxyl group (electron-donating) and a

nitrile group (electron-withdrawing) in a para substitution pattern.[1] This "push-pull" electronic

structure creates a strong dipole, making it an ideal core for liquid crystalline materials.[1]
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Property Value Significance in Processing

IUPAC Name 4-Hydroxybenzonitrile Standard nomenclature.[1]

CAS Number 767-00-0
Unique identifier for regulatory

filing.[1][2]

Molecular Weight 119.12 g/mol Stoichiometric calculations.[1]

Appearance
White to off-white crystalline

needles

Visual purity indicator

(yellowing indicates oxidation).

[1]

Melting Point 110–113 °C
Solid handling; easily

sublimed.[1]

pKa (Phenol) 7.97 (at 25 °C)

More acidic than phenol (pKa

10) due to the electron-

withdrawing nitrile; facilitates

easy deprotonation.[1]

Solubility

Soluble in EtOH, Et₂O,

Acetone; Slightly soluble in

H₂O

Allows for purification via

recrystallization from

water/alcohol mixtures.

Dipole Moment ~5.8 D
High polarity drives mesogenic

behavior in liquid crystals.[1]

Part 2: Historical Genesis & Synthetic Evolution
The "discovery" of 4-HBN is best understood as an evolution of synthetic methodology.[1] Early

attempts to introduce nitrile groups onto phenols via the Rosenmund-von Braun reaction (aryl

halide + CuCN) were plagued by the incompatibility of the free phenolic hydroxyl group with

copper catalysts, often requiring protection/deprotection steps.[3]

Modern industrial synthesis has shifted toward Ammoxidation, a gas-phase reaction that

mimics biological efficiency, and Oxime Dehydration, a robust laboratory standard.
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The following diagram illustrates the three primary routes to 4-HBN, highlighting the shift from

harsh halogen-replacement to atom-economical oxidation.
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Caption: Evolution of synthesis.[1] Dashed line indicates the older, less efficient halogen-

replacement route.

Part 3: Biosynthetic Origins (The Dhurrin
Connection)
While 4-HBN is primarily an industrial intermediate, its structural motif appears in nature within

Cyanogenic Glycosides, specifically in Sorghum bicolor.[1] The biosynthesis of Dhurrin involves

the formation of a p-hydroxyphenylacetaldoxime, which is enzymatically dehydrated to a nitrile.

Understanding this pathway provides bio-inspired routes for synthesis (e.g., using cytochrome

P450 mimics) and explains the toxicity profile of related natural products.
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Caption: The Dhurrin pathway in Sorghum.[1] Note the transient nitrile intermediates

structurally related to 4-HBN.

Part 4: Strategic Utility in Drug Development
4-HBN is a critical pharmacophore scaffold.[1] Its high acidity (pKa ~7.[1]9) allows for easy

etherification, while the nitrile group serves as a metabolic "hard handle" or a precursor to

heterocycles.

Case Study: Aromatase Inhibitors (Letrozole)
In the development of Letrozole (Femara®), the 4-cyanobenzyl moiety mimics the steroid

backbone of androstenedione, the natural substrate of the aromatase enzyme (CYP19A1). The
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nitrile nitrogen coordinates with the Heme iron of the enzyme, while the benzyl ring fits the

hydrophobic pocket.

Role: 4-HBN is the precursor to 4-cyanobenzyl bromide (via protection/bromination) or 4-

fluorobenzonitrile (via halogen exchange), which are coupled to form the diaryl ether or

methylene bridge.[1]

Agrochemicals: 4-HBN is directly brominated to produce Bromoxynil (3,5-dibromo-4-
hydroxybenzonitrile), a widely used contact herbicide.[1][4]

Part 5: Experimental Protocols
Protocol A: Laboratory Synthesis via Oxime Dehydration
Rationale: This method is chosen for its reliability, high purity profile, and avoidance of toxic

cyanide salts used in the Rosenmund method.

Reagents:

4-Hydroxybenzaldehyde (12.2 g, 100 mmol)[1]

Hydroxylamine hydrochloride (7.6 g, 110 mmol)

Sodium formate (8.2 g, 120 mmol)

Formic acid (85%, 100 mL)

Step-by-Step Workflow:

Oxime Formation: Dissolve 4-hydroxybenzaldehyde in formic acid (50 mL). Add

hydroxylamine hydrochloride and sodium formate.

Reflux: Heat the mixture to reflux (approx. 100°C) for 3–4 hours. The formic acid acts as both

solvent and dehydrating agent.

Quench: Pour the reaction mixture into 400 mL of ice-cold water. The crude nitrile will

precipitate as a white solid.
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Filtration: Filter the precipitate under vacuum. Wash with cold water (3 x 50 mL) to remove

residual acid.[1]

Purification: Recrystallize from a mixture of Ethanol/Water (1:4).

Yield: Expect 85–90% yield of white needles (MP: 111–113°C).

Protocol B: Synthesis of Bromoxynil (Eco-Friendly
Bromination)
Rationale: Demonstrates the activation of the phenyl ring by the hydroxyl group. This protocol

uses an oxidative bromination strategy (KBr/KBrO₃) to avoid handling liquid bromine.[1]

Reagents:

4-Hydroxybenzonitrile (1.19 g, 10 mmol)[1]

Potassium Bromide (KBr) (2.4 g, 20 mmol)[1]

Potassium Bromate (KBrO₃) (1.67 g, 10 mmol)[1]

Acetic Acid (20 mL)

Step-by-Step Workflow:

Dissolution: Dissolve 4-HBN in acetic acid in a round-bottom flask.

Addition: Add KBr and KBrO₃ to the solution.

Activation: Slowly add concentrated HCl (2 mL) dropwise. Caution: Bromine is generated in

situ.

Reaction: Stir at room temperature for 2 hours. The solution will turn orange/red, then fade

as bromination completes.

Precipitation: Pour the mixture into 100 mL ice water. The 3,5-dibromo derivative will

precipitate.[1]
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Isolation: Filter and wash with sodium bisulfite solution (to quench trace Br₂) followed by

water.[1]

Result: 3,5-Dibromo-4-hydroxybenzonitrile (Bromoxynil).[1][4][5] MP: ~190°C.[1]

Experimental Workflow Diagram (Bromoxynil)
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Caption: Green synthesis of Bromoxynil using in-situ generated bromine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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